Cas no 2171636-55-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid
• CAS No: 2171636-55-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6166986
• PubChem ID: 165553573
• Update Time: 2025-11-06

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid
• 2171636-55-6
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxy-2,3-dimethylbutyl)carbamoyl]butanoic acid
• EN300-1480272

• Inchi： 1S/C26H32N2O6/c1-16(2)26(3,33)15-27-24(31)22(12-13-23(29)30)28-25(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22,33H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： KDRXNYBWMOIVOM-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)C(C)C

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic Acid (CAS No. 2171636-55-6)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid, identified by its CAS number 2171636-55-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical and biological properties.

The central core of the molecule is the fluoren-9-yl moiety, a fused aromatic system that is known for its stability and ability to interact with biological targets. The presence of the methoxycarbonyl group further enhances the molecule's reactivity and potential for further functionalization. This makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid a valuable scaffold for designing novel therapeutic agents.

The carbamoyl and hydroxyl functional groups at the termini of the molecule introduce polarity and hydrogen bonding capabilities, which are crucial for interactions with biological macromolecules such as proteins and enzymes. The 2-hydroxy-2,3-dimethylbutyl group adds bulk to the molecule, potentially influencing its solubility and pharmacokinetic properties. These structural features make this compound a versatile tool for medicinal chemists exploring new drug candidates.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid make it an excellent candidate for this purpose. Specifically, the fluoren-9-yl moiety can serve as a scaffold for designing molecules that interact with specific protein targets, while the polar functional groups facilitate binding to hydrophobic pockets or active sites.

One of the most exciting areas of research involving this compound is its potential application in oncology. Several studies have highlighted the ability of fluorene-based derivatives to inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. The methoxycarbonyl group can be further modified to enhance binding affinity and selectivity towards specific cancer-related targets. Additionally, the hydroxyl group provides a site for further derivatization, allowing researchers to fine-tune the biological activity of the molecule.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves protecting group strategies, cross-coupling reactions, and selective functionalization. Despite these challenges, recent advances in synthetic methodologies have made it possible to produce this compound in high yields and purity. These advancements are crucial for enabling further biological studies and drug development efforts.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-2,3-dimethylbutyl)carbamoylbutanoic acid (CAS No. 2171636-55-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for modulating protein-protein interactions and developing new therapeutic agents. As research in this area continues to progress, we can expect to see more innovative applications of this compound in drug discovery and development.